2-[5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-(2-methoxyethyl)butanamide

• IUPAC Name: 2-[5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-(2-methoxyethyl)butanamide
• InChI: InChI=1S/C20H21FN4O4/c1-3-16(19(27)22-10-11-28-2)25-12-13(8-9-17(25)26)20-23-18(24-29-20)14-6-4-5-7-15(14)21/h4-9,12,16H,3,10-11H2,1-2H3,(H,22,27)
• InChI Key: IAAWKBLUKPSSFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCCOC)N1C=C(C=CC1=O)C2=NC(=NO2)C3=CC=CC=C3F
• Molecular Formula: C20H21FN4O4
• Molecular Weight: 400.4 g/mol

Description

2-[5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-(2-methoxyethyl)butanamide is a useful research compound. Its molecular formula is C20H21FN4O4 and its molecular weight is 400.41. The purity is usually 95%.
The exact mass of the compound 2-[5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1(2H)-yl]-N-(2-methoxyethyl)butanamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

A study by Wang et al. (2001) focused on a pyridine- and oxadiazole-containing hole-blocking material, highlighting its application in organic light-emitting diodes (OLEDs). This research emphasizes the importance of these compounds in improving device performance through enhanced electron injection and transport properties (Wang et al., 2001).

Chandrakantha et al. (2011) synthesized a new series of 1,3,4-oxadiazole derivatives containing 2-fluoro-4-methoxy phenyl, demonstrating their potential in nonlinear optical applications. This indicates the relevance of such compounds in optoelectronics, offering insights into their utility in developing optical limiters (Chandrakantha et al., 2011).

Potential Applications in Medical Imaging

Katoch-Rouse et al. (2003) explored the synthesis of a PET radiotracer for studying CB1 cannabinoid receptors, showcasing the potential of fluorinated compounds in brain imaging. Although not directly related to the specified compound, this work illustrates the broader application of fluorinated and oxadiazole derivatives in the development of diagnostic tools (Katoch-Rouse & Horti, 2003).

Applications in Material Science

Hamciuc et al. (2005) reported on new fluorinated poly(1,3,4-oxadiazole-ether-imide)s, prepared via polycondensation, revealing their high thermal stability, solubility in polar organic solvents, and potential for use in advanced material applications due to their unique physical properties (Hamciuc, Hamciuc & Brumǎ, 2005).

Mechanism of Action

Target of Action

It is related to diseases ameliorated by modulation of premature translation termination or nonsense-mediated mrna decay .

Mode of Action

It is suggested that it may play a role in the regulation of premature translation termination or nonsense-mediated mRNA decay .

Biochemical Pathways

The compound is involved in the biochemical pathways related to the regulation of premature translation termination or nonsense-mediated mRNA decay

Result of Action

It is suggested that it may have a role in the treatment, prevention, or management of diseases ameliorated by the regulation of premature translation termination or nonsense-mediated mRNA decay .